Cas no 1862408-89-6 (1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-)

• Product Name: 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-
• CAS No: 1862408-89-6
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5295651
• Update Time: 2025-05-26

1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-

• Inchi： 1S/C7H11F2NO2/c1-5-2-10(3-5)4-7(8,9)6(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： CHHULAUNJFBXKK-UHFFFAOYSA-N
• SMILES： C(N1CC(C)C1)C(F)(F)C(=O)O

Additional information on 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-

Introduction to 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- (CAS No. 1862408-89-6)

1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-, is a specialized organic compound with the CAS number 1862408-89-6. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of fluorine atoms and a methyl group in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further research and development.

The compound belongs to the azetidine class of heterocyclic compounds, which are known for their versatility in medicinal chemistry. The incorporation of fluorine atoms in particular is a common strategy in drug design, as fluorine can enhance metabolic stability, binding affinity, and pharmacokinetic properties of molecules. In the case of 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl-, the dual fluorination at the α-position adds an additional layer of complexity and functionality that could be exploited for therapeutic purposes.

Recent studies have highlighted the importance of fluorinated azetidines in the development of novel antibiotics and antiviral agents. The structural motif of this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for various disease mechanisms. For instance, fluorinated azetidines have been shown to exhibit inhibitory effects on certain bacterial enzymes, making them promising candidates for combating antibiotic-resistant strains.

The synthesis of 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized reagents and techniques to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

In terms of biological activity, preliminary studies on 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- have revealed interesting properties that warrant further investigation. The compound has demonstrated potential as a modulator of enzyme activity in vitro, suggesting its utility in addressing various metabolic disorders. Additionally, its structural similarity to known bioactive molecules makes it a compelling candidate for structure-activity relationship (SAR) studies.

The pharmacokinetic profile of this compound is also an area of active research. Fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This characteristic could be particularly advantageous for developing long-acting pharmaceuticals that require less frequent dosing. However, detailed pharmacokinetic studies are necessary to fully understand the behavior of 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- in vivo.

One of the key challenges in working with fluorinated azetidines is the potential for regioselective functionalization. The presence of multiple reactive sites in the molecule necessitates careful optimization to achieve the desired substitution pattern. Computational chemistry tools have been increasingly used to predict reaction outcomes and guide synthetic strategies, thereby accelerating the discovery process.

The role of computational methods in studying 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- cannot be overstated. Molecular modeling techniques allow researchers to explore possible interactions between this compound and biological targets at an atomic level. These insights can inform the design of next-generation analogs with enhanced potency and selectivity. Furthermore, virtual screening algorithms can rapidly identify potential drug candidates from large libraries of compounds.

In conclusion, 1-Azetidinepropanoic acid, α,α-difluoro-3-methyl- represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are likely to play a significant role in addressing unmet medical needs.